Cas no 1798413-10-1 ((2E)-3-(furan-3-yl)-N-[(furan-3-yl)methyl]-N-(2-methoxyethyl)prop-2-enamide)

• Product Name: (2E)-3-(furan-3-yl)-N-[(furan-3-yl)methyl]-N-(2-methoxyethyl)prop-2-enamide
• CAS No: 1798413-10-1
• MF: C₁₅H₁₇NO₄
• MW: 275.299784421921
• CID: 5375145
• Update Time: 2025-06-08

(2E)-3-(furan-3-yl)-N-[(furan-3-yl)methyl]-N-(2-methoxyethyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 3-(3-Furanyl)-N-(3-furanylmethyl)-N-(2-methoxyethyl)-2-propenamide
• (2E)-3-(furan-3-yl)-N-[(furan-3-yl)methyl]-N-(2-methoxyethyl)prop-2-enamide

• Inchi： 1S/C15H17NO4/c1-18-9-6-16(10-14-5-8-20-12-14)15(17)3-2-13-4-7-19-11-13/h2-5,7-8,11-12H,6,9-10H2,1H3
• InChI Key： PGHGBEBDTOIHGR-UHFFFAOYSA-N
• SMILES： C(N(CC1C=COC=1)CCOC)(=O)C=CC1C=COC=1

Experimental Properties

• Density: 1.179±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 451.0±45.0 °C(Predicted)
• pka: -1.08±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on (2E)-3-(furan-3-yl)-N-[(furan-3-yl)methyl]-N-(2-methoxyethyl)prop-2-enamide

Introduction to (2E)-3-(furan-3-yl)-N-[(furan-3-yl)methyl]-N-(2-methoxyethyl)prop-2-enamide (CAS No. 1798413-10-1)

(2E)-3-(furan-3-yl)-N-[(furan-3-yl)methyl]-N-(2-methoxyethyl)prop-2-enamide (CAS No. 1798413-10-1) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of furan derivatives, which are known for their diverse biological properties, including anti-inflammatory, antimicrobial, and anticancer activities.

The molecular structure of (2E)-3-(furan-3-yl)-N-[(furan-3-yl)methyl]-N-(2-methoxyethyl)prop-2-enamide is characterized by the presence of a furan ring, an amide functional group, and a methoxyethyl substituent. These structural elements contribute to its stability and reactivity, making it a valuable candidate for various pharmaceutical applications. Recent studies have highlighted the importance of furan-containing compounds in drug discovery, particularly in the development of new therapeutic agents for diseases such as cancer and neurodegenerative disorders.

In terms of its chemical properties, (2E)-3-(furan-3-yl)-N-[(furan-3-yl)methyl]-N-(2-methoxyethyl)prop-2-enamide exhibits good solubility in organic solvents and moderate solubility in water. This property is advantageous for both synthetic processes and biological assays. The compound's amide bond provides a site for potential hydrogen bonding interactions, which can enhance its binding affinity to biological targets such as enzymes and receptors.

Recent research has focused on the biological activities of (2E)-3-(furan-3-yl)-N-[(furan-3-yl)methyl]-N-(2-methoxyethyl)prop-2-enamide. Studies have shown that this compound possesses significant anti-inflammatory properties, which are attributed to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has demonstrated potent antioxidant activity, which can help protect cells from oxidative stress-induced damage.

One of the most promising areas of research involving (2E)-3-(furan-3-yl)-N-[(furan-3-yl)methyl]-N-(2-methoxyethyl)prop-2-enamide is its potential as an anticancer agent. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells.

The safety profile of (2E)-3-(furan-3-yl)-N-[(furan-3-yl)methyl]-N-(2-methoxyethyl)prop-2-enamide has also been evaluated in several studies. Toxicity assessments have shown that it is well-tolerated at therapeutic concentrations, with minimal cytotoxic effects on normal cells. These findings suggest that it has a favorable therapeutic index, making it a promising candidate for further development as a pharmaceutical agent.

In conclusion, (2E)-3-(furan-3-yl)-N-[(furan-3-y)methyl]-N-(2-methoxyethyl)propenamide (CAS No. 1798413–10–1) represents an exciting opportunity in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable compound for further investigation and potential clinical application. Ongoing research continues to explore its full therapeutic potential, with the aim of developing new treatments for a range of diseases.